Cas no 1804673-45-7 (6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1804673-45-7
• MF: C₇H₃ClF₅NO
• MW: 247.54983830452
• CID: 4866786
• Update Time: 2025-10-29

6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3ClF5NO/c8-3-1-2(15)4(7(11,12)13)5(14-3)6(9)10/h1,6H,(H,14,15)
• InChI Key： XLAQJWSBIDWADV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(F)(F)F)=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Additional information on 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine

6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1804673-45-7): An Overview

6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1804673-45-7) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of halogen and fluorinated substituents, which contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine is characterized by a six-membered aromatic ring with a chlorine atom at the 6-position, a difluoromethyl group at the 2-position, a hydroxyl group at the 4-position, and a trifluoromethyl group at the 3-position. These functional groups not only enhance the compound's stability and reactivity but also play crucial roles in its interactions with biological targets.

Recent studies have highlighted the potential of 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine in various therapeutic applications. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine has demonstrated promising antiviral activity. Studies have indicated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves interference with viral replication machinery, making it a potential candidate for the development of novel antiviral therapies.

The pharmacokinetic profile of 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further validate its potential as a new therapeutic option.

The synthesis of 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically starts with the preparation of an appropriate pyridine derivative, followed by sequential introduction of the halogen and fluorinated substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

In conclusion, 6-Chloro-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1804673-45-7) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important target for ongoing research in medicinal chemistry and drug development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential applications in treating various diseases.